Cas no 251097-15-1 (2-chloro-N-[4-(pyrrolidin-1-yl)phenyl]acetamide)

• Product Name: 2-chloro-N-[4-(pyrrolidin-1-yl)phenyl]acetamide
• CAS No: 251097-15-1
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• MDL: MFCD00173016
• CID: 259147
• PubChem ID: 821972
• Update Time: 2025-04-19

2-chloro-N-[4-(pyrrolidin-1-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-(pyrrolidin-1-yl)phenyl)acetamide
• 2-chloro-N-(4-pyrrolidin-1-ylphenyl)acetamide
• 2-CHLORO-N-(4-PYRROLIDIN-1-YL-PHENYL)-ACETAMIDE
• 2-Chloro-N-[4-(1-pyrrolidinyl)phenyl]acetamide
• Acetamide,2-chloro-N-[4-(1-pyrrolidinyl)phenyl]-
• 2-chloro-N-(4-pyrrolidinylphenyl)acetamide
• chloropyrrolidinylphenylacetamide
• 2-chloro-N-[4-(pyrrolidin-1-yl)phenyl]acetamide
• UPCMLD0ENAT5353565:001
• MFCD00173016
• 10G-462S
• 251097-15-1
• CS-0450131
• Z111423560
• DTXSID70356349
• AKOS000101218
• FT-0644122
• Acetamide, 2-chloro-N-[4-(1-pyrrolidinyl)phenyl]-
• BKA09715
• EN300-33988
• DB-046624

• MDL： MFCD00173016
• Inchi： 1S/C12H15ClN2O/c13-9-12(16)14-10-3-5-11(6-4-10)15-7-1-2-8-15/h3-6H,1-2,7-9H2,(H,14,16)
• InChI Key： FNVRQNQKCUANBZ-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)N1CCCC1)=O

Computed Properties

• Exact Mass: 238.08700
• Monoisotopic Mass: 238.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 2.60210

2-chloro-N-[4-(pyrrolidin-1-yl)phenyl]acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines